Cas no 56662-53-4 ([1,1'-Biphenyl]disulfonic acid, 4,4'-diamino-)

[1,1'-Biphenyl]disulfonic acid, 4,4'-diamino- structure
56662-53-4 structure
Product Name:[1,1'-Biphenyl]disulfonic acid, 4,4'-diamino-
CAS No:56662-53-4
MF:C12H12N2O6S2
MW:344.363480567932
CID:348177
PubChem ID:20436267
Update Time:2025-04-19

[1,1'-Biphenyl]disulfonic acid, 4,4'-diamino- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]disulfonic acid, 4,4'-diamino-
    • 3-amino-6-(4-aminophenyl)benzene-1,2-disulfonic acid
    • SCHEMBL1270822
    • 4,4'-Diamino[1,1'-biphenyl]-2,3-disulfonic acid
    • 56662-53-4
    • Benzidindisulfosaure
    • DTXSID60607110
    • Inchi: 1S/C12H12N2O6S2/c13-8-3-1-7(2-4-8)9-5-6-10(14)12(22(18,19)20)11(9)21(15,16)17/h1-6H,13-14H2,(H,15,16,17)(H,18,19,20)
    • InChI Key: JCUYNPHEESTECG-UHFFFAOYSA-N
    • SMILES: S(C1C(=C(C=CC=1C1C=CC(=CC=1)N)N)S(=O)(=O)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 344.01376
  • Monoisotopic Mass: 344.01367845g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 586
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 178Ų

Experimental Properties

  • PSA: 160.78
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